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Compound of Interest

Compound Name: HEX azide, 6-isomer

Cat. No.: B15087379 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

reactive chemical compounds is paramount to ensuring laboratory safety and experimental

success. This document provides essential, immediate safety and logistical information for

handling HEX azide, 6-isomer (CAS: 1450752-91-6), including operational and disposal plans.

Chemical Identifier and Properties

Property Value Source

CAS Number 1450752-91-6 [1][2][3]

Molecular Formula C24H12Cl6N4O6 [3]

Molecular Weight 665.09 g/mol [3]

Appearance Orange solid [1]

Solubility Soluble in DMSO, DMF [1]

Excitation Maximum 533 nm [1][2]

Emission Maximum 549 nm [1][2]

Storage

Store at -20°C in the dark. Can

be transported at room

temperature for up to 3 weeks.

Avoid prolonged exposure to

light.

[1]
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Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for HEX azide, 6-isomer is not readily available, the

hazards can be inferred from its constituent parts: an organic azide and a hexachlorinated

fluorescein dye. Organic azides are potentially explosive and toxic, while chlorinated

compounds can release hazardous byproducts upon decomposition. The following PPE is

mandatory:

PPE Category Specification Rationale

Eye Protection
Tightly fitting safety goggles or

a face shield.

Protects against splashes of

the compound and solvents.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Consider double-

gloving.

Prevents skin contact and

absorption. The azide group

has a toxicity comparable to

cyanide.

Body Protection A lab coat must be worn.

Protects against spills and

contamination of personal

clothing.

Respiratory Protection
Use in a certified chemical

fume hood.

Organic azides can be toxic

upon inhalation. A fume hood

provides adequate ventilation.

Operational Plan: Handling and Experimental
Protocol
General Handling Precautions:

Work Area: All manipulations should be performed in a well-ventilated chemical fume hood.

[4]

Avoid Contamination: Do not allow HEX azide, 6-isomer to come into contact with acids,

heavy metals, or halogenated solvents (e.g., dichloromethane, chloroform).[5] Contact with
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acids can form highly toxic and explosive hydrazoic acid.[4][5] Contact with metals can form

shock-sensitive metal azides.[5]

Utensils: Use only plastic or ceramic spatulas for handling the solid compound. Never use

metal spatulas.[5]

Heating: Avoid heating the solid compound, as organic azides can be thermally unstable and

decompose explosively.[4]

Storage: Store in a tightly sealed container at -20°C, protected from light.[1]

Experimental Protocol: Click Chemistry Labeling of an Alkyne-Modified Oligonucleotide

This protocol outlines the use of HEX azide, 6-isomer for labeling an alkyne-modified

oligonucleotide.

Materials:

Alkyne-modified oligonucleotide

HEX azide, 6-isomer

DMSO (Dimethyl sulfoxide)

2M Triethylammonium acetate buffer, pH 7.0

5 mM Ascorbic Acid solution (prepare fresh)

10 mM Copper(II)-TBTA stock solution in 55% DMSO

Inert gas (e.g., argon or nitrogen)

Precipitation solution (e.g., 3% lithium perchlorate in acetone)

Acetone, molecular biology grade

Procedure:
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Prepare the Oligonucleotide: Dissolve the alkyne-modified oligonucleotide in water in a

pressure-tight vial. Add 2M triethylammonium acetate buffer (pH 7.0) to a final concentration

of 0.2 M.[6][7]

Add Solvents and Reagents: Add DMSO to 50% of the final reaction volume and vortex to

mix. Add the required volume of a 10 mM stock solution of HEX azide, 6-isomer in DMSO.

The azide should be at approximately 1.5 times the concentration of the oligonucleotide.[6]

[7]

Reduction of Copper: Add 5 mM ascorbic acid solution to the mixture and vortex briefly.[6][7]

Degas: Bubble inert gas through the solution for 30-60 seconds to remove dissolved oxygen.

[6][7]

Catalyst Addition: Add the 10 mM Copper(II)-TBTA stock solution. Flush the vial with inert

gas before sealing.[6][7]

Incubation: Vortex the mixture thoroughly. If precipitation occurs, gently warm the vial to 80°C

for a few minutes to redissolve the precipitate, then vortex again. Allow the reaction to

proceed at room temperature overnight.[6][8]

Precipitation: Add at least a 4-fold excess volume of 3% lithium perchlorate in acetone to

precipitate the labeled oligonucleotide. Mix well and incubate at -20°C for at least 20

minutes.[6]

Wash and Dry: Centrifuge the mixture to pellet the oligonucleotide. Carefully discard the

supernatant. Wash the pellet with cold acetone, centrifuge again, and discard the

supernatant. Dry the pellet completely before reconstitution.[6]

Purification: The labeled oligonucleotide can be further purified by methods such as RP-

HPLC or PAGE.[6]

Disposal Plan
Waste Collection:
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All waste containing HEX azide, 6-isomer, including solutions, contaminated consumables

(e.g., pipette tips, gloves), must be collected in a dedicated, clearly labeled hazardous waste

container.[4][9]

The waste container should be labeled as "Azide Contaminated Waste."[9]

Crucially, do not mix azide waste with acidic waste streams.[4][5]

Decontamination and Spill Cleanup:

Spills: In case of a small spill within a chemical fume hood, absorb the material with a non-

reactive absorbent (e.g., vermiculite).

Decontamination: The affected area and any contaminated equipment should be

decontaminated. First, use a high pH buffer solution (pH > 9) to wash the surfaces, collecting

all washings as azide waste.[9] Follow this with a 70% ethanol wash.[9]

Disposal of Cleanup Materials: All materials used for cleanup must be disposed of as

hazardous azide waste.[4]

Final Disposal:

All azide-containing waste must be disposed of through your institution's official chemical

waste program.[5]

Never pour azide-containing solutions down the drain. Azides can react with lead and copper

plumbing to form highly explosive metal azides.[10]

Diagrams
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Caption: Workflow for the safe handling of HEX azide, 6-isomer.
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Caption: Key components of the click chemistry labeling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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